Cas no 947248-51-3 (N-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetamide)

N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide is a heterocyclic compound featuring a chloro-substituted imidazopyridazine core with an acetamide functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the acetamide moiety offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations. The compound is particularly useful in the development of bioactive molecules, including potential kinase inhibitors and antimicrobial agents. High purity and stability under standard storage conditions further support its utility in research and industrial applications.
N-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetamide structure
947248-51-3 structure
Product Name:N-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetamide
CAS No:947248-51-3
MF:C8H7ClN4O
MW:210.620379686356
MDL:MFCD22571531
CID:2127247
Update Time:2025-10-28

N-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-chloroimidazo[1,2-b]pyridazin-2-yl)acetamide
    • QVOJTBNUMGJQSX-UHFFFAOYSA-N
    • N-(6-Chloro-imidazo[1,2-b]pyridazin-2-yl)-acetamide
    • N-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetamide
    • MDL: MFCD22571531
    • Inchi: 1S/C8H7ClN4O/c1-5(14)10-7-4-13-8(11-7)3-2-6(9)12-13/h2-4H,1H3,(H,10,14)
    • InChI Key: QVOJTBNUMGJQSX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=NC(=CN2N=1)NC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Topological Polar Surface Area: 59.3

N-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C385653-10mg
N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide
947248-51-3
10mg
$ 50.00 2022-06-06
TRC
C385653-50mg
N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide
947248-51-3
50mg
$ 160.00 2022-06-06
TRC
C385653-100mg
N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide
947248-51-3
100mg
$ 250.00 2022-06-06
Parkway Scientific
YB-487-1g
N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide
947248-51-3 > 95%
1g
$395 2024-05-21
Parkway Scientific
YB-487-3g
N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide
947248-51-3 > 95%
3g
$950 2024-05-21
Parkway Scientific
YB-487-1g
N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide
947248-51-3 > 95%
1g
$395 2023-09-21
Parkway Scientific
YB-487-3g
N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide
947248-51-3 > 95%
3g
$950 2023-09-21

Additional information on N-(6-Chloroimidazo1,2-bpyridazin-2-yl)acetamide

Recent Advances in the Study of N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide (CAS: 947248-51-3): A Comprehensive Research Brief

N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide (CAS: 947248-51-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic acetamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammation-related pathways. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

The compound's unique chemical structure, featuring a chloro-substituted imidazopyridazine core, has been the subject of extensive structure-activity relationship (SAR) studies. Researchers have explored various modifications to this scaffold to optimize its pharmacological properties, including solubility, bioavailability, and target specificity. The latest synthetic approaches have improved yield and purity, making it more accessible for preclinical studies.

In terms of biological activity, recent findings suggest that N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide exhibits potent inhibitory effects on specific protein kinases involved in inflammatory responses. In vitro studies have demonstrated its ability to suppress pro-inflammatory cytokine production in immune cells at nanomolar concentrations. These findings position the compound as a potential candidate for the development of novel anti-inflammatory therapeutics with improved selectivity profiles compared to existing drugs.

Pharmacokinetic studies conducted in animal models have revealed favorable absorption and distribution characteristics of 947248-51-3, with particular attention to its blood-brain barrier penetration capabilities. This property has sparked interest in exploring its potential applications in neurological disorders characterized by neuroinflammation. Preliminary data from rodent models of neurodegenerative diseases show promising neuroprotective effects, though further validation is required.

The safety profile of N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide has been evaluated in acute toxicity studies, revealing a relatively wide therapeutic window. Chronic toxicity assessments are currently underway to establish its suitability for long-term administration. These studies are crucial for determining the compound's potential progression to clinical trials.

Recent patent filings indicate growing commercial interest in this compound and its derivatives, with several pharmaceutical companies claiming novel formulations and combination therapies. The intellectual property landscape surrounding 947248-51-3 suggests it may become an important asset in the development of next-generation kinase inhibitors with applications across multiple therapeutic areas.

Future research directions for N-(6-Chloroimidazo[1,2-b]pyridazin-2-yl)acetamide include detailed mechanistic studies to elucidate its precise molecular targets, optimization of its physicochemical properties for improved drug-like characteristics, and exploration of its potential in combination therapies. The compound's versatility makes it a valuable tool for both therapeutic development and basic research in signal transduction pathways.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd